Cas no 997-55-7 (N-Acetyl-L-aspartic acid)

• Product Name: N-Acetyl-L-aspartic acid
• CAS No: 997-55-7
• MF: C₆H₉NO₅
• MW: 175.139362096786
• MDL: MFCD00020500
• CID: 40469
• PubChem ID: 329747163
• Update Time: 2025-10-07

N-Acetyl-L-aspartic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Acetamidosuccinic acid
• Ac-Asp-OH
• (2S)-2-acetamidobutanedioic acid
• Acetyl-L-aspartic acid
• N-Acetyl-L-Aspartic Acid
• Acetylaspartic acid
• L-Aspartic acid,N-acetyl
• L-N-Acetylaspartic acid
• N-Acetylaspartate
• N-Acetylaspartic acid
• N-Acetyl-L-aspartate
• Asparticacid, N-acetyl-, L- (8CI)
• N-Acetyl-S-aspartic acid
• L-Aspartic acid, N-acetyl-
• (S)-2-(acetylamino)succinic acid
• (S)-2-(acetylamino)butanedioic acid
• (S)-2-Acetamidosuccinate
• 445Y04YIWR
• OTCCIMWXFLJLIA-BYPYZUCNSA-N
• Q63398464
• Ac-As
• N-Acetyl-L-aspartic acid

• MDL： MFCD00020500
• Inchi： 1S/C6H9NO5/c1-3(8)7-4(6(11)12)2-5(9)10/h4H,2H2,1H3,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： OTCCIMWXFLJLIA-UHFFFAOYSA-N
• SMILES： CC(NC(C(=O)O)CC(=O)O)=O
• BRN： 1726198

Computed Properties

• Exact Mass: 175.04800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.1
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: The product obtained from acetic acid aqueous solution is oil, and it takes two months to slowly form micro junction crystals.
• Melting Point: 137-140 °C (lit.)
  141-144 °C
• PSA: 103.70000
• LogP: -0.55870
• Solubility: It is very soluble in cold water, but difficult to dissolve in many organic solvents.
• Merck: 13,845
• Specific Rotation: 52 º (c=1, HAc)
• Optical Activity: [α]20/D +12±1°, c = 2% in 6 M HCl

N-Acetyl-L-aspartic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：CI9098600
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Aspartic acid and derivatives